Cas no 1806066-43-2 (2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol)
2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol
-
- Inchi: 1S/C8H7BrClF2NO/c9-1-5-7(10)6(8(11)12)4(3-14)2-13-5/h2,8,14H,1,3H2
- InChI Key: YZSBQVVEVGFYBT-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(C(F)F)C(=CN=1)CO)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 1.8
- Topological Polar Surface Area: 33.1
2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045248-1g |
2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol |
1806066-43-2 | 97% | 1g |
$1,519.80 | 2022-04-01 |
2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol
Introduction to 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol (CAS No. 1806066-43-2)
2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol (CAS No. 1806066-43-2) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, chlorine, and difluoromethyl substituents, which confer it with a range of desirable properties for drug discovery and development.
The chemical structure of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol is particularly noteworthy due to its potential for bioisosteric replacement and its ability to modulate biological targets effectively. The presence of the bromomethyl group provides a reactive site for further chemical modifications, making it an excellent starting material for the synthesis of more complex molecules. Additionally, the difluoromethyl substituent is known to enhance metabolic stability and improve pharmacokinetic properties, which are crucial factors in the design of effective drugs.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in the context of improving drug efficacy and reducing side effects. The difluoromethyl group in 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol has been shown to influence the electronic properties of the molecule, leading to enhanced binding affinity to target proteins. This property makes it a valuable candidate for the development of novel therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
In the realm of medicinal chemistry, 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol has been utilized as a key intermediate in the synthesis of several promising drug candidates. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of a new class of inhibitors targeting specific kinases involved in cancer cell proliferation. The researchers found that derivatives of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol exhibited potent inhibitory activity against these kinases, demonstrating their potential as lead compounds for further optimization.
The versatility of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a ligand in metal-catalyzed reactions, particularly in palladium-catalyzed cross-coupling reactions. These reactions are essential in organic synthesis for constructing complex molecular architectures and are widely used in both academic and industrial settings. The bromomethyl group serves as an excellent leaving group for these reactions, facilitating efficient coupling with various nucleophiles.
In addition to its applications in medicinal chemistry and organic synthesis, 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol has shown promise in agrochemical research. Pyridine derivatives are known for their broad-spectrum activity against plant pathogens and pests. The unique combination of substituents in this compound may enhance its pesticidal properties, making it a potential candidate for the development of new agrochemicals with improved efficacy and reduced environmental impact.
The physical and chemical properties of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol have been extensively studied to understand its behavior under different conditions. It is typically obtained as a white crystalline solid with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols.
Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize the structure and purity of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol. These techniques provide valuable insights into the molecular structure and help ensure that the compound meets high standards of purity required for pharmaceutical applications.
In conclusion, 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol (CAS No. 1806066-43-2) is a highly functionalized pyridine derivative with significant potential in various fields, including medicinal chemistry, organic synthesis, and agrochemical research. Its unique combination of substituents offers numerous opportunities for further exploration and development, making it an important compound for researchers working at the forefront of chemical biology and pharmaceutical science.
1806066-43-2 (2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)